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Compound of Interest

(S)-Lercanidipine-d3
Compound Name:
Hydrochloride

Cat. No.: B12427187

An In-Depth Technical Guide to (S)-Lercanidipine-d3 Hydrochloride: Chemical Properties
and Structure

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the chemical properties and structure of (S)-Lercanidipine-d3
Hydrochloride. This deuterated analog of Lercanidipine, a third-generation dihydropyridine
calcium channel blocker, serves as a valuable internal standard in analytical and
pharmacokinetic studies.

Chemical Properties

(S)-Lercanidipine-d3 Hydrochloride is a labeled form of (S)-Lercanidipine, an
antihypertensive agent.[1] The incorporation of deuterium atoms provides a distinct mass
spectrometric signature, enabling precise quantification in biological matrices.
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Property Value References
CAS Number 1217740-02-7 [1112113114]
Molecular Formula C36H39D3CIN3Os
Molecular Weight 651.21 g/mol

5-O-[1-[3,3-

diphenylpropyl(trideuteriometh
yl)amino]-2-methylpropan-2-yl]
IUPAC Name 3-O-methyl (4S)-2,6-dimethyl-
4-(3-nitrophenyl)-1,4-
dihydropyridine-3,5-

dicarboxylate;hydrochloride

(S)-Lercanidipine D3
Synonyms Hydrochloride, (S)-
Lercanidipine-d3Hydrochloride

Appearance Pale-Yellow Solid

Chemical Structure

The molecular structure of (S)-Lercanidipine-d3 Hydrochloride is characterized by a
dihydropyridine ring, typical of this class of calcium channel blockers. The "(S)" designation
refers to the stereochemistry at the chiral center of the dihydropyridine ring. The "-d3" indicates
the presence of three deuterium atoms on the methyl group attached to the amine nitrogen.
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Chemical Structure of (S)-Lercanidipine-d3 Hydrochloride

C36H39D3CIN306

L-Type Calcium Channel

! Intracellular [Ca2+]
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Generalized Synthesis Workflow for Lercanidipine HCI

Starting Materials
(e.g., 3-nitrobenzaldehyde,
acetoacetate derivatives)

Side Chain Synthesis
(with deuterated methyl group
for d3 analog)

Dihydropyridine Ring
SNUESTE]

Coupling of DHP Ring
and Side Chain

Purification

Hydrochloride Salt
Formation

(S)-Lercanidipine-d3
Hydrochloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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